1-(diphenylmethyl)-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(diphenylmethyl)-4-[4-(1H-tetrazol-1-yl)benzoyl]piperazine, commonly known as DPTP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound has been studied extensively for its ability to modulate various physiological and biochemical processes in the body, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of DPTP is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. This includes the inhibition of pro-inflammatory cytokines and the activation of antioxidant pathways, which can help to reduce oxidative stress and inflammation.
Biochemical and Physiological Effects:
DPTP has been shown to have a range of biochemical and physiological effects in the body. These include the inhibition of pro-inflammatory cytokines, the activation of antioxidant pathways, and the modulation of various signaling pathways involved in cellular proliferation and differentiation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DPTP in lab experiments is its ability to modulate multiple pathways in the body, making it a versatile tool for studying various physiological and biochemical processes. However, one of the limitations of using DPTP is the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on DPTP. These include further studies on its potential therapeutic applications in various diseases, as well as investigations into its mechanism of action and potential side effects. Additionally, there is a need for the development of new and improved synthesis methods for DPTP, which could help to increase its availability for research purposes.
Synthesis Methods
The synthesis of DPTP involves the reaction of diphenylmethane with 4-(1H-tetrazol-1-yl)benzoyl chloride in the presence of piperazine. The resulting compound is then purified through a series of chromatography techniques to obtain the final product.
Scientific Research Applications
DPTP has been extensively studied for its potential therapeutic applications in a variety of diseases and conditions. Some of the most promising areas of research include its use as an anti-inflammatory agent, a neuroprotective agent, and a potential treatment for cardiovascular diseases.
properties
IUPAC Name |
(4-benzhydrylpiperazin-1-yl)-[4-(tetrazol-1-yl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6O/c32-25(22-11-13-23(14-12-22)31-19-26-27-28-31)30-17-15-29(16-18-30)24(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-14,19,24H,15-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBASXBUUNPZFKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)N5C=NN=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.